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Introduction
Triethanolammonium-based surfactants are a class of amphiphilic molecules that have

demonstrated significant potential in enhanced oil recovery (EOR) applications. Their unique

chemical structure, featuring a hydrophilic triethanolamine head group and a hydrophobic tail,

allows them to effectively reduce the interfacial tension (IFT) between oil and water, alter the

wettability of reservoir rock, and improve the mobility of trapped oil. These properties make

them valuable candidates for chemical EOR (cEOR) methods, particularly in alkali-surfactant-

polymer (ASP) flooding and surfactant-polymer (SP) flooding. This document provides detailed

application notes, experimental protocols, and performance data for the use of

triethanolammonium surfactants in EOR.

Mechanism of Action
The primary mechanism by which triethanolammonium surfactants enhance oil recovery is

through the significant reduction of interfacial tension between the crude oil and the injection

fluid (water or brine). This reduction in IFT lowers the capillary forces that trap oil droplets

within the porous rock matrix, allowing them to be mobilized and displaced towards production

wells.[1][2]
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Additionally, these surfactants can alter the wettability of the reservoir rock. In many reservoirs,

the rock surface is oil-wet, which hinders the displacement of oil by water.

Triethanolammonium surfactants can adsorb onto the rock surface, modifying it to a more

water-wet state. This change in wettability facilitates the imbibition of water into the smaller

pores and the subsequent displacement of oil.

In ASP flooding, triethanolamine can also act as an alkaline agent. It can react with acidic

components present in crude oil to generate in-situ soaps, which are also surface-active and

contribute to the reduction of IFT.[3] This synergistic effect can lead to ultra-low IFT values,

which are highly desirable for maximizing oil recovery.

The logical relationship of the EOR mechanism is depicted in the following diagram:
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Caption: Mechanism of Enhanced Oil Recovery by Triethanolammonium Surfactants.

Data Presentation
The performance of triethanolammonium-based surfactants in EOR is evaluated based on

several key parameters. The following tables summarize quantitative data from various studies.

Table 1: Performance of Triethanolamine Derivative of Sodium Dodecyl Sulphate in ASP

Flooding
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Surfactant
Concentration
(wt%)

Alkali (NaOH)
Concentration
(wt%)

Polymer
(PHPAM)
Concentration
(ppm)

Additional Oil
Recovery (%)

Reference

0.1 (Pure SDS) 0.7 2000 ~24.5 [4]

0.0156 0.7 2000 ~30 [4]

0.0078 0.7 2000 ~30 [4]

Table 2: Performance of Ethanolamine (ETA)/Surfactant Flooding System

ETA Concentration
(wt%)

Surfactant
Concentration
(wt%)

Incremental Oil
Recovery (%)

Reference

0.300 0.065 Highest [5]

> 0.3 -
IFT reduction to 0.8

mN/m
[5]

Experimental Protocols
Synthesis of Triethanolamine Derivative of Sodium
Dodecyl Sulphate
This protocol describes the synthesis of a triethanolamine-based surfactant from sodium

dodecyl sulphate (SDS).[4]

Materials:

Triethanolamine

Lauryl sulfuric acid

Benzene

2 L two-necked, round-bottomed flask
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1 L single-necked, round-bottomed flask

Condenser

Stirring apparatus

Cold water bath (~10°C)

Distillation apparatus

Procedure:

Dissolve 0.5 mole of triethanolamine in benzene and place it in the 2 L two-necked, round-

bottomed flask.

Attach a condenser to one neck of the flask.

Slowly add lauryl sulfuric acid, also dissolved in benzene, through the other neck of the flask

while maintaining uniform stirring.

Partially immerse the flask assembly in a cold water bath to maintain a temperature of

approximately 10°C during the neutralization reaction.

Once the neutralization is complete, transfer the contents of the flask to a 1 L single-necked,

round-bottomed flask.

Distill off the benzene using a distillation apparatus.

The resulting material is the triethanolamine derivative of sodium dodecyl sulphate and can

be used without further purification.

The synthesis workflow is illustrated in the following diagram:
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Caption: Synthesis Workflow for Triethanolamine Derivative of SDS.

Core Flooding Protocol for EOR Evaluation
This protocol outlines a general procedure for evaluating the performance of

triethanolammonium surfactants in enhancing oil recovery using core samples. This is a

synthesized protocol based on common practices described in the literature.[6][7]

Apparatus:

Core holder

High-pressure pump for fluid injection

Confining pressure pump

Back pressure regulator

Fluid reservoirs for brine, oil, and surfactant solution

Fraction collector or graduated cylinders for effluent collection
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Pressure transducers

Temperature control system

Procedure:

Core Preparation:

Select a reservoir core sample or a standard core (e.g., Berea sandstone).

Clean and dry the core to a constant weight.

Measure the core's dimensions, dry weight, and porosity.

Saturate the core with brine of known salinity.

Measure the pore volume and absolute permeability to brine.

Oil Saturation (Primary Drainage):

Inject crude oil into the brine-saturated core at a constant rate until no more brine is

produced. This establishes the initial water saturation (Swi).

Calculate the original oil in place (OOIP).

Water Flooding (Secondary Recovery):

Inject brine into the oil-saturated core at a constant rate to simulate conventional water

flooding.

Continue injection until oil production ceases or reaches a predetermined water cut.

Measure the volume of oil recovered and calculate the residual oil saturation (Sor).

Surfactant Flooding (Tertiary Recovery):

Prepare the triethanolammonium surfactant solution at the desired concentration in

brine. For ASP flooding, add the specified concentrations of alkali and polymer.
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Inject the surfactant slug (typically 0.3 to 0.5 pore volumes) into the core.

Follow the surfactant slug with a polymer drive (for SP and ASP flooding) or chase water

(for surfactant-only flooding) until oil production ceases.

Collect the effluent in fractions and measure the volume of oil and water produced.

Data Analysis:

Calculate the incremental oil recovery as a percentage of the OOIP after secondary

recovery.

Analyze the pressure drop across the core to understand mobility control.

Optionally, analyze the effluent for surfactant concentration to determine surfactant

retention in the core.

The experimental workflow for core flooding is shown below:

Core Preparation
(Clean, Dry, Saturate with Brine)

Oil Saturation
(Establish OOIP)

Water Flooding
(Secondary Recovery)

Surfactant Flooding
(Tertiary Recovery)

Data Analysis
(Calculate Incremental Oil Recovery)
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Caption: Experimental Workflow for Core Flooding.

Conclusion
Triethanolammonium surfactants represent a promising class of chemicals for enhancing oil

recovery. Their ability to significantly reduce interfacial tension and alter rock wettability makes

them effective in mobilizing residual oil. The provided synthesis and core flooding protocols

offer a framework for researchers to evaluate and optimize the performance of these

surfactants for specific reservoir conditions. The quantitative data presented demonstrates their

potential to achieve substantial incremental oil recovery, highlighting their importance in the

future of chemical EOR technologies. Further research should focus on tailoring the molecular

structure of these surfactants to optimize their performance in diverse and challenging reservoir

environments, including high-temperature and high-salinity conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. taylorfrancis.com [taylorfrancis.com]

2. videleaf.com [videleaf.com]

3. geoconvention.com [geoconvention.com]

4. researchgate.net [researchgate.net]

5. d-nb.info [d-nb.info]

6. scispace.com [scispace.com]

7. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols for
Triethanolammonium Surfactants in Enhanced Oil Recovery]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1229115#triethanolammonium-
surfactants-in-enhanced-oil-recovery]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1229115?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229115?utm_src=pdf-body
https://www.benchchem.com/product/b1229115?utm_src=pdf-custom-synthesis
https://www.taylorfrancis.com/chapters/edit/10.1201/9781003453727-5/surfactants-eor-ramesh-narukulla-alpana-singh-krishna-raghav-chaturvedi-tushar-sharma
https://videleaf.com/wp-content/uploads/2024/04/Wettability-Alteration-Mechanisms-in-Enhanced-Oil-Recovery-with-Surfactants-and-Nanofluids-A-Review-with-Microfluidic-Applications.pdf
https://geoconvention.com/wp-content/uploads/abstracts/2023/91518-improved-technology-for-alkaline-s.pdf
https://www.researchgate.net/figure/Core-flood-system-for-surfactant-adsorption-and-oil-recovery-tests_fig1_245332291
https://d-nb.info/1100865357/34
https://scispace.com/pdf/laboratory-methods-for-enhanced-oil-recovery-core-floods-490vjw9fdr.pdf
https://www.mdpi.com/1996-1073/16/4/1815
https://www.benchchem.com/product/b1229115#triethanolammonium-surfactants-in-enhanced-oil-recovery
https://www.benchchem.com/product/b1229115#triethanolammonium-surfactants-in-enhanced-oil-recovery
https://www.benchchem.com/product/b1229115#triethanolammonium-surfactants-in-enhanced-oil-recovery
https://www.benchchem.com/product/b1229115#triethanolammonium-surfactants-in-enhanced-oil-recovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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